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Introduction
14-Deoxy-11,12-didehydroandrographiside, a labdane diterpenoid isolated from the

medicinal plant Andrographis paniculata, has garnered significant interest within the scientific

community. This technical guide provides an in-depth overview of its spectroscopic data (NMR

and MS), detailed experimental protocols for its characterization, and insights into its biological

activity, particularly its interaction with the NF-κB signaling pathway. This document is intended

to serve as a comprehensive resource for researchers engaged in natural product chemistry,

pharmacology, and drug discovery.

Spectroscopic Data
The structural elucidation of 14-Deoxy-11,12-didehydroandrographiside has been

accomplished through various spectroscopic techniques. The following tables summarize the

key Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data.

Nuclear Magnetic Resonance (NMR) Data
Table 1: 13C NMR Spectroscopic Data of 14-Deoxy-11,12-didehydroandrographiside
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Carbon No. Chemical Shift (δ, ppm)

1 38.11

2 27.48

3 79.80

4 42.37

5 54.41

6 23.03

7 36.36

8 148.71

9 61.43

10 38.24

11 135.08

12 121.11

13 126.20

14 145.30

15 70.17

16 173.41

17 107.70

18 21.94

19 63.62

20 14.88

Solvent: Deuterated Methanol (CD3OD)[1]

Table 2: 1H NMR Spectroscopic Data of 14-Deoxy-11,12-didehydroandrographiside
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Proton No.
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-11 6.11 d 15.6

H-12 6.86 dd 10.2, 15.9

H-14 7.18 s -

H-15 4.78-4.82 m -

H-17a 4.85 d 1.0

H-17b 4.88 d 1.0

H-3 3.47 dd 4.8, 10.8

H-19a 3.34 d 10.8

H-19b 4.21 d 11.1

Solvent: Chloroform-d

(CDCl3)

Mass Spectrometry (MS) Data
Table 3: Mass Spectrometry Data of 14-Deoxy-11,12-didehydroandrographiside

Ionization Mode Precursor Ion (m/z) Key Fragment Ions (m/z)

ESI+ 333 [M+H]+ Not specified

ESI- 331.1914829 [M-H]-

287.200021, 269.189929,

259.205103, 111.043801,

110.036152

ESI+ 355.1879774 [M+Na]+

91.05876993721375,

77.04155493721376,

65.04227593721376

ESI: Electrospray Ionization[1]

[2]
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Experimental Protocols
The following are generalized yet detailed protocols for the acquisition of spectroscopic data for

14-Deoxy-11,12-didehydroandrographiside, based on standard practices for diterpenoids.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Accurately weigh approximately 5-10 mg of purified 14-Deoxy-11,12-
didehydroandrographiside.

Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl3

or CD3OD) in a clean, dry NMR tube.

Ensure complete dissolution by gentle vortexing or sonication.

Instrument Parameters (Example: 400 MHz Spectrometer):

Spectrometer: Bruker Avance 400 MHz (or equivalent).

1H NMR:

Pulse Program: zg30

Number of Scans: 16-64

Spectral Width: 16 ppm

Acquisition Time: ~2-4 seconds

Relaxation Delay: 1-2 seconds

13C NMR:

Pulse Program: zgpg30

Number of Scans: 1024 or more (depending on sample concentration)
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Spectral Width: 240 ppm

Acquisition Time: ~1-2 seconds

Relaxation Delay: 2 seconds

2D NMR (COSY, HSQC, HMBC): Standard pulse programs and parameters should be

utilized as per the instrument's software recommendations for structural elucidation of

small molecules.

Data Processing:

Apply Fourier transformation to the acquired Free Induction Decay (FID).

Phase and baseline correct the resulting spectra.

Reference the spectra to the residual solvent peak (e.g., CDCl3 at 7.26 ppm for 1H and

77.16 ppm for 13C).

Integrate the 1H NMR signals and pick peaks for both 1H and 13C spectra.

Mass Spectrometry (LC-MS/MS)
Sample Preparation:

Prepare a stock solution of the purified compound in a suitable solvent (e.g., methanol or

acetonitrile) at a concentration of approximately 1 mg/mL.

Dilute the stock solution to a final concentration of 1-10 µg/mL with the initial mobile phase

composition.

Filter the final solution through a 0.22 µm syringe filter before injection.

Liquid Chromatography (LC) Parameters:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.
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Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A typical gradient would start with a low percentage of B, increasing to a high

percentage over 10-20 minutes to ensure adequate separation.

Flow Rate: 0.2-0.4 mL/min.

Injection Volume: 1-5 µL.

Mass Spectrometry (MS) Parameters:

Ion Source: Electrospray Ionization (ESI).

Polarity: Positive and negative modes.

Scan Range: m/z 100-1000.

Capillary Voltage: 3-4 kV.

Gas Flow (Nitrogen): Set according to instrument manufacturer's recommendations.

Collision Energy (for MS/MS): Ramped or set at specific voltages (e.g., 10-40 eV) to

induce fragmentation.

Biological Activity and Signaling Pathway
14-Deoxy-11,12-didehydroandrographiside has been reported to exhibit various biological

activities, including the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

This pathway is a critical regulator of inflammatory responses, cell proliferation, and survival.

Inhibition of NF-κB Signaling Pathway
The diagram below illustrates the proposed mechanism of action of 14-Deoxy-11,12-
didehydroandrographiside in the inhibition of the NF-κB signaling pathway.

Caption: Inhibition of the NF-κB signaling pathway by 14-Deoxy-11,12-
didehydroandrographiside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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